Cas no 38941-98-9 (4-(Tert-Butyl)-2-iodophenol)

4-(Tert-Butyl)-2-iodophenol is a halogenated phenolic compound featuring a tert-butyl substituent and an iodine atom on the aromatic ring. Its structural properties make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings, where the iodine moiety serves as a reactive site. The tert-butyl group enhances steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. This compound is commonly utilized in pharmaceutical and agrochemical research for constructing complex molecules. Its stability and well-defined reactivity profile ensure consistent performance in demanding applications. Proper handling and storage are recommended due to its sensitivity to light and moisture.
4-(Tert-Butyl)-2-iodophenol structure
4-(Tert-Butyl)-2-iodophenol structure
Product Name:4-(Tert-Butyl)-2-iodophenol
CAS No:38941-98-9
MF:C10H13IO
MW:276.114095449448
MDL:MFCD11035758
CID:297002
PubChem ID:10171590
Update Time:2025-10-29

4-(Tert-Butyl)-2-iodophenol Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-Butyl)-2-iodophenol
    • 2-IODO-4 T-BUTYLPHENOL
    • 4-tert-butyl-2-iodophenol
    • Phenol,4-(1,1-dimethylethyl)-2-iodo-
    • 2-iodo-4-tert-butyl-phenol
    • 4-tert-butyl-2-iodo-phenol
    • Phenol, 4-(1,1-dimethylethyl)-2-iodo-
    • 4-t-butyl-2-iodophenol
    • 2-Iodo-4-tert-butylphenol
    • C10H13IO
    • DTNQNHHVSJPDSG-UHFFFAOYSA-N
    • 5051AB
    • 2-iodo-4-(1,1-dimethylethyl)phenol
    • MB09025
    • AK104569
    • AKOS016008298
    • 38941-98-9
    • MFCD11035758
    • DTXSID70436332
    • SY211405
    • SCHEMBL848161
    • DS-4245
    • C74982
    • EN300-268602
    • FT-0732198
    • CS-0130406
    • DA-38966
    • XH0996
    • 4-(Tert-Butyl)-2-iodophenol
    • MDL： MFCD11035758
    • Inchi： 1S/C10H13IO/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
    • InChI Key： DTNQNHHVSJPDSG-UHFFFAOYSA-N
    • SMILES： IC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 276.00100
  • Monoisotopic Mass: 276.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.9

Experimental Properties

  • Boiling Point: 254.4°C at 760 mmHg
  • PSA: 20.23000
  • LogP: 3.29430

4-(Tert-Butyl)-2-iodophenol Security Information

  • Hazard Statement： H302
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

4-(Tert-Butyl)-2-iodophenol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

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4-(Tert-Butyl)-2-iodophenol Production Method

4-(Tert-Butyl)-2-iodophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38941-98-9)4-(Tert-Butyl)-2-iodophenol
Order Number:A919001
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:08
Price ($):517.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:38941-98-9)4-(Tert-Butyl)-2-iodophenol
A919001
Purity:99%
Quantity:25g
Price ($):517.0
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